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Thialdine belongs to the class of organic compounds known as 1, 3, 5-dithiazinanes. These are cyclic compounds that contain a dithiazinane ring, which is a saturated heterocycle that consisting of one nitrogen atom, two sulfur atoms at the 1-, 3-, and 5- position, respectively. Thialdine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, thialdine is primarily located in the cytoplasm. Thialdine is a beefy, meaty, and roasted tasting compound that can be found in crustaceans. This makes thialdine a potential biomarker for the consumption of this food product.